[2,2'-Binaphthalene]-1,1',4,4'-tetrone

• IUPAC Name: 2-(1,4-dioxonaphthalen-2-yl)naphthalene-1,4-dione
• InChI: InChI=1S/C20H10O4/c21-17-9-15(19(23)13-7-3-1-5-11(13)17)16-10-18(22)12-6-2-4-8-14(12)20(16)24/h1-10H
• InChI Key: QWYZAMKNTSAAPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(C2=O)C3=CC(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C20H10O4
• DSSTOX Substance ID: DTXSID60347968
• Molecular Weight: 314.3 g/mol
• CAS RN: 3408-13-7

Description

“[2,2’-Binaphthalene]-1,1’,4,4’-tetrone” is a chemical compound with the molecular formula C20H14. It is also known by other names such as 2,2’-Binaphthyl, β,β’-Binaphthyl, 2,2’-Dinaphthyl, and 2,2-Binahthalene.

Synthesis Analysis

The synthesis of binaphthalene-based compounds has been reported in various studies. For instance, one study reported the enantioselective synthesis of [1,1′-binaphthalene]-8,8′-diyl bis (diphenylphosphane) and its derivatives. Another study discussed the synthesis and photophysical properties of 2,2′-binaphthalene-based receptor bearing trimethylsilyl groups to improve solubility.

Molecular Structure Analysis

The molecular structure of “[2,2’-Binaphthalene]-1,1’,4,4’-tetrone” can be viewed using Java or Javascript. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

The physical and chemical properties of “[2,2’-Binaphthalene]-1,1’,4,4’-tetrone” include its molecular weight of 254.3252. Other properties such as hardness, topography, and hydrophilicity can be determined using various techniques.

Scientific Research Applications

Synthesis and Stereochemistry of Binaphthoquinones

• Synthesis of Chiral Binaphthoquinones : The synthesis of chiral binaphthoquinones, which are atrop-isomeric to naturally occurring compounds such as isodiospyrin, has been accomplished using oxazoline chemistry. The stereochemistry of these compounds was determined through X-ray crystal structure determination and circular dichroic spectroscopy (Baker, Liu, & Sargent, 1998).

• Naphthoquinones from Juglandaceae : Research has identified oligomeric juglones in Juglandaceae plants, including a compound structurally related to [2,2'-Binaphthalene]-1,1',4,4'-tetrone, demonstrating the occurrence of such compounds in nature (Hirakawa, Ogiue, Motoyoshiya, & Yajima, 1986).

• Optical Resolution of Binaphthalene Derivatives : A practical method for resolving the optical isomers of 1,1'-binaphthalene derivatives has been developed, providing access to highly pure enantiomers on a preparative scale (Tamai, Heung-Cho, Iizuka, Okamura, & Miyano, 1990).

Chemical Properties and Applications

• Hydrogen Bond-Directed Co-Crystals : Studies on 1,1'-binaphthalene-2,2'-diol and various aromatic diimines have led to the formation of well-defined co-crystals, stabilized by hydrogen bonds and other interactions. These findings are significant for understanding molecular recognition and crystal engineering (Ji, Deng, Wang, & Miao, 2009).

• Oxidative Skeletal Rearrangement of BINAMs : An oxidative skeletal rearrangement of 1,1'-binaphthalene-2,2'-diamines (BINAMs) has been discovered, leading to the synthesis of unique azaacenes. This method provides a novel approach to synthesizing complex structures that are challenging to create using classical methods (Takeda, Okazaki, & Minakata, 2014).

• A Binaphthoquinone from Diospyros greeniwayi : Research identified a novel binaphthoquinone, isolated from Diospyros greeniwayi, which is an example of a dimer derived from naturally occurring compounds. This discovery adds to the understanding of natural product chemistry (Khan & Rwekika, 1998).

• Conformational Analysis : Studies on various binaphthalene derivatives have provided insights into their conformational behavior, which is crucial for understanding their reactivity and potential applications in materials science and molecular design (Lam, Ma, Huang, & Liang, 2003).

Mechanism of Action

The mechanism of action refers to the specific biochemical interaction through which a substance produces its effect. It usually includes mention of the specific molecular targets to which the substance binds, such as an enzyme or receptor.